Cas no 16181-14-9 (1-Bromo-4-(2-chloroethyl)sulfanylbenzene)

1-Bromo-4-(2-chloroethyl)sulfanylbenzene structure
16181-14-9 structure
Product Name:1-Bromo-4-(2-chloroethyl)sulfanylbenzene
CAS No:16181-14-9
MF:C8H8BrClS
MW:251.571119308472
CID:144384
PubChem ID:305550
Update Time:2025-09-21

1-Bromo-4-(2-chloroethyl)sulfanylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-bromo-4-[(2-chloroethyl)thio]-
    • 1-bromo-4-(2-chloroethylsulfanyl)benzene
    • (4-bromo-phenyl)-(2-chloro-ethyl)-sulfide
    • (4-Brom-phenyl)-(2-chlor-aethyl)-sulfid
    • 1-bromo-4-(2-chloro-ethylsulfanyl)-benzene
    • 1-bromo-4-[(2-chloroethyl)sulfanyl]benzene
    • 1-chloro-2-(4-bromophenylthio)ethane
    • 2-Chlor-1-(4-brom-phenylmercapto)-aethan
    • 4-Brom-1-(2-chlor-aethylmercapto)-benzol
    • 4-bromo-1-(2-chloroethylthio)benzene
    • 4-bromophenyl-2-chloroethylsulfane
    • AC1L772Q
    • NSC202560
    • STL220540
    • CS-0261190
    • AKOS009114947
    • NSC-202560
    • 16181-14-9
    • DTXSID40308153
    • EN300-77535
    • (4-Bromophenyl)(2-chloroethyl)sulfane
    • 1-Bromo-4-(2-chloroethyl)sulfanylbenzene
    • Inchi: 1S/C8H8BrClS/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4H,5-6H2
    • InChI Key: IFFUHWBFQAXYSI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)SCCCl

Computed Properties

  • Exact Mass: 249.92194
  • Monoisotopic Mass: 249.92186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
  • LogP: 3.78000

1-Bromo-4-(2-chloroethyl)sulfanylbenzene Pricemore >>

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